Cas no 919354-91-9 (3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester
• CAS No: 919354-91-9
• MF: C₁₀H₈ClFN₂O₂
• MW: 242.634124755859
• MDL: MFCD26397600
• CID: 763739
• Update Time: 2025-05-24

3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethylester
• ethyl 6-chloro-5-cyano-2-(fluoromethyl)nicotinate
• 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester

• MDL： MFCD26397600
• Inchi： 1S/C10H8ClFN2O2/c1-2-16-10(15)7-3-6(5-13)9(11)14-8(7)4-12/h3H,2,4H2,1H3
• InChI Key： YUEBJYKZYLOBBA-UHFFFAOYSA-N
• SMILES： C1(CF)=NC(Cl)=C(C#N)C=C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester

Recent Advances in the Study of 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester (CAS: 919354-91-9)

The compound 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester (CAS: 919354-91-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functionalized substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester make it an attractive scaffold for the development of selective kinase inhibitors. Researchers have successfully utilized this compound to synthesize derivatives with enhanced binding affinity and specificity for target kinases, as demonstrated in recent in vitro and in vivo studies.

In addition to its applications in kinase inhibitor development, recent research has explored the compound's potential in modulating other biological pathways. For instance, studies have indicated that derivatives of 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester exhibit activity against certain bacterial and viral pathogens. This broad-spectrum activity suggests that the compound could serve as a versatile building block for antimicrobial agents, addressing the growing need for new antibiotics in the face of rising antimicrobial resistance.

The synthesis of 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester has also been optimized in recent years, with researchers developing more efficient and scalable routes to produce the compound. These advancements have not only reduced production costs but also improved the purity and yield of the final product, making it more accessible for further research and development. Green chemistry approaches, such as the use of catalytic methods and environmentally friendly solvents, have been incorporated into the synthesis process, aligning with the pharmaceutical industry's push towards sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and the recent progress in its application underscore its potential as a valuable tool in drug discovery and development.

In conclusion, 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-(fluoromethyl)-, ethyl ester (CAS: 919354-91-9) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, antimicrobial agents, and other therapeutic areas highlight its versatility and potential impact. Continued research and optimization will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.